Cas no 1352925-75-7 (5-(3-Chloro-phenyl)-2H-[1,2,3]triazole-4-carbonitrile)

• Product Name: 5-(3-Chloro-phenyl)-2H-[1,2,3]triazole-4-carbonitrile
• CAS No: 1352925-75-7
• MF: C₉H₅ClN₄
• MW: 204.615799665451
• CID: 5217926
• Update Time: 2025-06-26

5-(3-Chloro-phenyl)-2H-[1,2,3]triazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-phenyl)-2H-[1,2,3]triazole-4-carbonitrile
• 1H-1,2,3-Triazole-5-carbonitrile, 4-(3-chlorophenyl)-

• Inchi： 1S/C9H5ClN4/c10-7-3-1-2-6(4-7)9-8(5-11)12-14-13-9/h1-4H,(H,12,13,14)
• InChI Key： IAJJGJNJWNYEDQ-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C2=CC=CC(Cl)=C2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(3-Chloro-phenyl)-2H-[1,2,3]triazole-4-carbonitrile

5-(3-Chloro-phenyl)-2H-[1,2,3]triazole-4-carbonitrile: A Comprehensive Overview

The compound with CAS No. 1352925-75-7, commonly referred to as 5-(3-Chloro-phenyl)-2H-[1,2,3]triazole-4-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with a chlorophenyl group and a nitrile functional group. The triazole ring is a heterocyclic aromatic compound that imparts stability and reactivity to the molecule, making it versatile for various applications.

Recent studies have highlighted the potential of 5-(3-Chloro-phenyl)-2H-[1,2,3]triazole-4-carbonitrile in drug discovery and material synthesis. The chlorophenyl group contributes to the molecule's hydrophobicity, which is advantageous in designing bioactive compounds with improved pharmacokinetic properties. Additionally, the nitrile group enhances the molecule's ability to participate in hydrogen bonding, a critical factor in drug-target interactions.

One of the most promising applications of this compound is in the development of advanced materials. Researchers have explored its use in creating high-performance polymers and coatings due to its excellent thermal stability and mechanical properties. The triazole ring also plays a pivotal role in click chemistry reactions, enabling the construction of complex molecular architectures with precision and efficiency.

In terms of synthesis, 5-(3-Chloro-phenyl)-2H-[1,2,3]triazole-4-carbonitrile can be prepared through a variety of methods, including copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. These methods are not only efficient but also environmentally friendly, aligning with the growing demand for sustainable chemical processes. The chlorophenyl group can be introduced via nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway chosen.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations reveal that the nitrile group significantly influences the molecule's electron distribution, making it suitable for applications in electronics and optoelectronics. Furthermore, the triazole ring contributes to the molecule's aromaticity and conjugation, enhancing its optical properties.

The versatility of 5-(3-Chloro-phenyl)-2H-[1,2,3]triazole-4-carbonitrile extends to its use as an intermediate in organic synthesis. Its ability to undergo various functional group transformations makes it an invaluable building block for constructing more complex molecules. For instance, the chlorophenyl group can be readily substituted with other aromatic or aliphatic groups to tailor the molecule's properties for specific applications.

In conclusion, 5-(3-Chloro-phenyl)-2H-[1,2,3]triazole-4-carbonitrile (CAS No. 1352925-75-7) is a multifaceted compound with immense potential across diverse fields. Its unique structure and functional groups make it an ideal candidate for innovative applications in drug discovery, materials science, and organic synthesis. As research continues to uncover new possibilities for this compound, its role in advancing modern chemistry is expected to grow significantly.